molecular formula C5H9O4P B3191663 Phosphoric acid, dimethyl 2-propynyl ester CAS No. 56379-74-9

Phosphoric acid, dimethyl 2-propynyl ester

Cat. No.: B3191663
CAS No.: 56379-74-9
M. Wt: 164.1 g/mol
InChI Key: QUXVOPRUXVTIAY-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of phosphoric acid, dimethyl 2-propynyl ester involves the reaction between 2-propyn-1-ol and phosphoric acid . The specific procedure typically includes dissolving phosphoric acid in dimethyl alcohol (methanol) and adding a basic catalyst. The reaction proceeds to form the ester, which can be further purified to obtain the desired product .

Properties

CAS No.

56379-74-9

Molecular Formula

C5H9O4P

Molecular Weight

164.1 g/mol

IUPAC Name

dimethyl prop-2-ynyl phosphate

InChI

InChI=1S/C5H9O4P/c1-4-5-9-10(6,7-2)8-3/h1H,5H2,2-3H3

InChI Key

QUXVOPRUXVTIAY-UHFFFAOYSA-N

SMILES

COP(=O)(OC)OCC#C

Canonical SMILES

COP(=O)(OC)OCC#C

56379-74-9

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 mole of phosphoric acid dimethyl ester-chloride was reacted with 1 mole of propargyl alcohol analogously to Example 9.
Name
phosphoric acid dimethyl ester-chloride
Quantity
1 mol
Type
reactant
Reaction Step One
Quantity
1 mol
Type
reactant
Reaction Step One

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